Cas no 2228492-19-9 (2,2-difluoro-1-2-(pyrrolidin-1-yl)pyridin-3-ylcyclopropane-1-carboxylic acid)

• Product Name: 2,2-difluoro-1-2-(pyrrolidin-1-yl)pyridin-3-ylcyclopropane-1-carboxylic acid
• CAS No: 2228492-19-9
• MF: C₁₃H₁₄F₂N₂O₂
• MW: 268.259270191193
• CID: 5953559
• PubChem ID: 165836777
• Update Time: 2025-11-05

2,2-difluoro-1-2-(pyrrolidin-1-yl)pyridin-3-ylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-2-(pyrrolidin-1-yl)pyridin-3-ylcyclopropane-1-carboxylic acid
• EN300-1955505
• 2,2-difluoro-1-[2-(pyrrolidin-1-yl)pyridin-3-yl]cyclopropane-1-carboxylic acid
• 2228492-19-9

• Inchi： 1S/C13H14F2N2O2/c14-13(15)8-12(13,11(18)19)9-4-3-5-16-10(9)17-6-1-2-7-17/h3-5H,1-2,6-8H2,(H,18,19)
• InChI Key： TTYDWNMMNKVVDM-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1=CC=CN=C1N1CCCC1)F

Computed Properties

• Exact Mass: 268.10233402g/mol
• Monoisotopic Mass: 268.10233402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.4Ų

Additional information on 2,2-difluoro-1-2-(pyrrolidin-1-yl)pyridin-3-ylcyclopropane-1-carboxylic acid

Research Brief on 2,2-Difluoro-1-[2-(Pyrrolidin-1-yl)pyridin-3-yl]cyclopropane-1-carboxylic Acid (CAS: 2228492-19-9)

The compound 2,2-difluoro-1-[2-(pyrrolidin-1-yl)pyridin-3-yl]cyclopropane-1-carboxylic acid (CAS: 2228492-19-9) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique difluorocyclopropane and pyrrolidinylpyridine moieties, has garnered attention due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly in the context of targeting specific enzymes or receptors involved in disease pathways.

A key area of investigation has been the compound's role as a modulator of protein-protein interactions (PPIs) or as an inhibitor of enzymes such as kinases or proteases. The presence of the difluorocyclopropane group is believed to enhance metabolic stability and binding affinity, while the pyrrolidinylpyridine moiety may contribute to improved solubility and pharmacokinetic properties. Several research groups have reported successful synthetic routes to this compound, with yields and purity suitable for further biological evaluation.

In vitro studies have demonstrated that 2,2-difluoro-1-[2-(pyrrolidin-1-yl)pyridin-3-yl]cyclopropane-1-carboxylic acid exhibits promising activity against specific cancer cell lines, with IC50 values in the low micromolar range. Mechanistic studies suggest that the compound may interfere with critical signaling pathways, although the exact molecular targets remain under investigation. Additionally, preliminary ADME (Absorption, Distribution, Metabolism, and Excretion) data indicate favorable drug-like properties, making it a viable candidate for further optimization.

Recent patent filings and publications highlight the growing interest in this compound and its derivatives. For instance, modifications to the carboxylic acid group have been explored to improve cell permeability and target engagement. Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the key structural features responsible for its biological activity, guiding the design of next-generation analogs.

In conclusion, 2,2-difluoro-1-[2-(pyrrolidin-1-yl)pyridin-3-yl]cyclopropane-1-carboxylic acid represents a compelling scaffold for therapeutic development. Its unique chemical structure and promising biological profile warrant further investigation, particularly in the context of oncology and other disease areas. Future research should focus on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in preclinical models.